3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 3-(furan-2-yl)-6-(1-phenylpropyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H14N4OS/c1-2-12(11-7-4-3-5-8-11)15-19-20-14(13-9-6-10-21-13)17-18-16(20)22-15/h3-10,12H,2H2,1H3
• InChI Key: XMVZMOJGOZKSTL-UHFFFAOYSA-N
• SMILES: CCC(C1=CC=CC=C1)C2=NN3C(=NN=C3S2)C4=CC=CO4

Description

3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is a heterocyclic compound that contains a triazole and thiadiazole ring system. It has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The exact mechanism of action of 3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting certain enzymes and proteins involved in various biological processes. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant activity, which can protect cells from oxidative stress and damage. It has also been shown to have anti-inflammatory activity, which can reduce inflammation and pain. In addition, it has been shown to have antitumor activity, which can inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. It also has a broad range of pharmacological activities, making it a versatile compound for studying various biological processes. However, it also has some limitations. It can be toxic at high concentrations, and its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to study its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in cancer therapy. Additionally, more research is needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been synthesized using various methods. One of the most common methods involves the reaction of 2-furylcarboxaldehyde with 1-phenylpropylamine to form the corresponding Schiff base. The Schiff base is then reacted with thiosemicarbazide to form the desired compound. Other methods involve the use of different starting materials and reagents, but the general principle remains the same.

Scientific Research Applications

3-(2-Furyl)-6-(1-phenylpropyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential pharmacological properties. It has been shown to have antimicrobial, antifungal, antitumor, and anti-inflammatory activities. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.